Cas no 61667-82-1 (3-Furancarboxylic acid, 5-benzoyl-2-methyl-, ethyl ester)

• Product Name: 3-Furancarboxylic acid, 5-benzoyl-2-methyl-, ethyl ester
• CAS No: 61667-82-1
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 470782
• PubChem ID: 12334460
• Update Time: 2025-04-19

3-Furancarboxylic acid, 5-benzoyl-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-benzoyl-2-methyl-, ethyl ester
• ethyl 5-benzoyl-2-methylfuran-3-carboxylate
• DTXSID70491047
• 61667-82-1

• Inchi： 1S/C15H14O4/c1-3-18-15(17)12-9-13(19-10(12)2)14(16)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChI Key： OTRWEKADTAXXKP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OCC)C=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51